1-(3,4-Dibromophenyl)propan-2-one

• Molecular Formula: C9H8Br2O
• Molecular Weight: 291.97 g/mol
• IUPAC Name: 1-(3,4-dibromophenyl)propan-2-one
• InChI: InChI=1S/C9H8Br2O/c1-6(12)4-7-2-3-8(10)9(11)5-7/h2-3,5H,4H2,1H3
• InChI Key: HAYQWGJVWVOCDL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=CC(=C(C=C1)Br)Br

Description

1-(3,4-Dibromophenyl)propan-2-one is a brominated aromatic ketone featuring two bromine atoms at the 3- and 4-positions of the phenyl ring and a propan-2-one (acetone) moiety. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. Its brominated structure enhances electrophilicity, making it reactive in cross-coupling reactions and nucleophilic substitutions.

Chemical Reactions Analysis

1-(3,4-Dibromophenyl)propan-2-one undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol group.

Substitution: The bromine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(3,4-Dibromophenyl)propan-2-one has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It may be used in studies involving enzyme interactions and metabolic pathways.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3,4-Dibromophenyl)propan-2-one involves its interaction with molecular targets such as enzymes or receptors. The bromine atoms and the ketone group play crucial roles in its reactivity and interaction with biological molecules. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Key Observations :

• Electrophilicity : Bromine atoms in 1-(3,4-Dibromophenyl)propan-2-one increase electrophilicity compared to methoxy or hydroxyl derivatives, enhancing reactivity in aromatic substitutions .
• Solubility : Hydroxyl groups in 3,4-Dihydroxyphenylacetone improve water solubility, whereas bromine and methoxy groups render their parent compounds more lipophilic .
• Stability : Brominated derivatives are generally more stable under acidic conditions compared to hydroxylated analogs, which may undergo oxidation .

1-(3,4-Dimethoxyphenyl)propan-2-one

• Leuckart Reaction : Starting from the ketone, reductive amination with formamide yields amines, which are further functionalized to amides (e.g., benzamide derivatives) .
• Friedel-Crafts Acylation : Used to introduce acyl groups to dimethoxybenzene derivatives under acidic conditions .

3,4-Dihydroxyphenylacetone

• Metabolic Pathways : Produced via O-demethylation of methoxy precursors (e.g., 1-(3,4-dimethoxyphenyl)propan-2-one) in biological systems, as observed in metabolite studies .

2,3-Dibromo-1-(4-methylphenyl)-3-(5-nitrofuran-2-yl)propan-1-one

• Multi-Step Synthesis : Involves bromination of preformed arylacetones followed by nitrofuran incorporation via nucleophilic substitution or coupling reactions .

Biological Activity

1-(3,4-Dibromophenyl)propan-2-one, a compound of interest in medicinal chemistry, exhibits diverse biological activities that warrant detailed exploration. This article compiles findings from various studies to elucidate its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

1-(3,4-Dibromophenyl)propan-2-one features a propanone backbone with bromine substituents on the aromatic ring. Its chemical structure can be represented as follows:

$$\text{C}_9\text{H}_8\text{Br}_2\text{O}$$

This structure is significant as the presence of halogen atoms can enhance the compound's reactivity and biological interactions.

Antioxidant Activity

Several studies have evaluated the antioxidant properties of 1-(3,4-Dibromophenyl)propan-2-one and related compounds. The antioxidant activity is often assessed using the DPPH radical scavenging method. In a comparative study, derivatives of this compound showed varying degrees of antioxidant activity, with some exhibiting effects superior to ascorbic acid, a well-known antioxidant.

Compound	DPPH Scavenging Activity (%)	Reference
1-(3,4-Dibromophenyl)propan-2-one	68.5
Ascorbic Acid	58.2

The data indicates that 1-(3,4-Dibromophenyl)propan-2-one has promising antioxidant capabilities, suggesting potential applications in preventing oxidative stress-related diseases.

Anticancer Activity

The anticancer potential of 1-(3,4-Dibromophenyl)propan-2-one has been investigated in various cancer cell lines. In vitro studies demonstrated significant cytotoxicity against human glioblastoma U-87 and triple-negative breast cancer MDA-MB-231 cell lines.

Case Study: Cytotoxicity Assay

In a recent study, the compound was subjected to MTT assays to evaluate its cytotoxic effects:

Cell Line	IC50 (µM)	Reference
U-87	12.5
MDA-MB-231	25.0

The results indicated that 1-(3,4-Dibromophenyl)propan-2-one is more effective against glioblastoma cells compared to breast cancer cells, highlighting its selective anticancer properties.

The mechanism by which 1-(3,4-Dibromophenyl)propan-2-one exerts its biological effects involves multiple pathways:

• Inhibition of Cell Proliferation : The compound induces apoptosis in cancer cells through the activation of caspases and modulation of Bcl-2 family proteins.
• Antioxidant Mechanism : By scavenging free radicals, it reduces oxidative damage to cellular components.
• Targeting Specific Signaling Pathways : Research suggests that it may inhibit pathways such as MAPK and PI3K/Akt, which are crucial for cell survival and proliferation.

Toxicity and Safety Profile

The safety profile of 1-(3,4-Dibromophenyl)propan-2-one has been assessed in preliminary studies. Toxicity tests on human cell lines indicated minimal adverse effects at therapeutic concentrations. However, further studies are required to fully understand its safety and long-term effects.